6-({[4-(acetylamino)phenyl]amino}carbonyl)-3-cyclohexene-1-carboxylic acid
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Overview
Description
Synthesis Analysis
The synthesis of cyclohexene derivatives has been demonstrated through various methods, including ring-closing metathesis and diastereoselective Grignard reactions. Notably, Xin Cong and Z. Yao (2006) described the diastereoselective synthesis of a related compound, (3R,4R,5S)-4-acetylamino-5-amino-3-hydroxy- cyclohex-1-ene-carboxylic acid ethyl ester, using readily available L-serine, highlighting key steps such as ring-closing metathesis (Cong & Yao, 2006).
Molecular Structure Analysis
The molecular structure of cyclohexene derivatives showcases a range of conformational preferences, as illustrated by studies on similar compounds. For example, the conformational preferences of 1-amino-2-phenylcyclohexanecarboxylic acid, a constrained phenylalanine analogue, were analyzed by C. Alemán et al. (2009), revealing how the orientation of aromatic substituents and cyclohexane ring conformation influence molecular structure (Alemán et al., 2009).
Chemical Reactions and Properties
Cyclohexene derivatives participate in various chemical reactions, demonstrating unique reactivity patterns. For instance, the cyclization of ethyl [2-(1-cyclohexen-1-yl)cyclohexylidene]cyanoacetate into different cyclohexene derivatives indicates the compound's capability to undergo transformation into complex structures with significant biological activity (Wilamowski et al., 1995).
Physical Properties Analysis
The physical properties, including crystalline structure and thermal stability of cyclohexene derivatives, have been characterized. M. Sapnakumari et al. (2014) synthesized and characterized ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate, providing insights into its crystal structure and thermal properties (Sapnakumari et al., 2014).
Chemical Properties Analysis
The chemical properties, such as reactivity and interaction with other molecules, are crucial for understanding the behavior of cyclohexene derivatives. Studies on cyclohexadienes, for example, showcase the reactivity of these compounds in aqueous solutions and their potential as intermediates in various chemical reactions (Fishbein & McCLELLAND, 1995).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-[(4-acetamidophenyl)carbamoyl]cyclohex-3-ene-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4/c1-10(19)17-11-6-8-12(9-7-11)18-15(20)13-4-2-3-5-14(13)16(21)22/h2-3,6-9,13-14H,4-5H2,1H3,(H,17,19)(H,18,20)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVLBWQBONYHZKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)C2CC=CCC2C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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